Cas no 83076-07-7 (Chloro[tri(o-tolyl)phosphine]gold(I))

• Product Name: Chloro[tri(o-tolyl)phosphine]gold(I)
• CAS No: 83076-07-7
• MF: C₂₁H₂₁AuClP
• MW: 536.784758329391
• MDL: MFCD14155882
• CID: 1032382
• PubChem ID: 329763492
• Update Time: 2025-08-05

Chloro[tri(o-tolyl)phosphine]gold(I) Chemical and Physical Properties

Names and Identifiers

• Chloro[tri(o-tolyl)phosphine]gold(I)
• Gold(1+) chloride - tris(2-methylphenyl)phosphine (1:1:1)
• (Tri-o-tolylphosphine)gold chloride
• Chloro(tri(2-methylphenyl)phosphine)gold
• Chloro(tri-o-tolylphosphine)gold
• Chloro(tris(2-tolyl)phosphine)gold
• Chloro[tris(2-methylphenyl)phosphine]gold
• Chloro[tris(o-methylphenyl)phosphine]gold
• Chloro[tris(o-tolyl)phosphine]gold
• SCHEMBL19469303
• chlorogold;tris(2-methylphenyl)phosphane
• Chloro[tri(o-tolyl)phosphine]gold(I), 95%
• 83076-07-7
• AKOS024258176
• AMY11757
• gold(I) chloride; tris(o-tolyl)phosphine

• MDL： MFCD14155882
• Inchi： 1S/C21H21P.Au.ClH/c1-16-10-4-7-13-19(16)22(20-14-8-5-11-17(20)2)21-15-9-6-12-18(21)3;;/h4-15H,1-3H3;;1H/q;+1;/p-1
• InChI Key： VECXLHSTZNCQLD-UHFFFAOYSA-M
• SMILES： [Au]Cl.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 536.073510g/mol
• Monoisotopic Mass: 536.073510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 1.37150

Chloro[tri(o-tolyl)phosphine]gold(I) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Chloro[tri(o-tolyl)phosphine]gold(I)

Chloro[tri(o-tolyl)phosphine]gold(I): A Comprehensive Overview of Its Synthesis, Applications, and Recent Research Developments

Chloro[tri(o-tolyl)phosphine]gold(I), with the CAS number 83076-07-7, is a notable organogold compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various chemical transformations and functional material design. The introduction of this article aims to provide a detailed exploration of its synthesis, applications, and the latest research advancements.

The synthesis of Chloro[tri(o-tolyl)phosphine]gold(I) typically involves the reaction of gold(I) precursors with tri(o-tolyl)phosphine in the presence of a suitable ligand system. The reaction conditions are carefully controlled to ensure high yield and purity, often requiring an inert atmosphere to prevent oxidation. The use of palladium or copper catalysts can enhance the reaction efficiency, making the process more scalable for industrial applications.

In recent years, significant progress has been made in understanding the catalytic properties of this compound. Research has demonstrated that Chloro[tri(o-tolyl)phosphine]gold(I) serves as an effective catalyst in various organic transformations, including cross-coupling reactions, hydrogenation processes, and oxidation reactions. These catalytic activities are attributed to the unique coordination environment of the gold center and the steric effects provided by the bulky tri(o-tolyl)phosphine ligand.

One of the most intriguing applications of Chloro[tri(o-tolyl)phosphine)gold(I) is in the field of polymer chemistry. The compound has been utilized as a catalyst in the synthesis of novel polymers with tailored properties. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance materials used in aerospace, automotive, and electronics industries.

The pharmaceutical industry has also explored the potential of Chloro[tri(o-tolyl)phosphine)gold(I) as a key intermediate in drug development. Studies have shown that this compound can facilitate the synthesis of complex molecular architectures with high precision. This capability is particularly valuable in the development of targeted therapies and personalized medicine approaches. Additionally, research suggests that organogold compounds like this one may exhibit unique bioactivities that could be exploited for therapeutic purposes.

In the realm of materials science, Chloro[tri(o-tolyl)phosphine)gold(I) has been investigated for its potential in nanotechnology applications. The compound's ability to form stable nanoparticles with controlled sizes and shapes makes it an attractive candidate for use in sensors, catalysts, and optoelectronic devices. Recent studies have highlighted its role in developing highly sensitive chemical sensors capable of detecting trace amounts of environmental pollutants.

The electronic properties of Chloro[tri(o-tolyl)phosphine)gold(I) have also been extensively studied. This compound exhibits excellent conductivity characteristics when incorporated into organic electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Researchers have leveraged these properties to develop next-generation electronic components that are more efficient and environmentally friendly compared to traditional silicon-based devices.

The environmental impact of using Chloro[tri(o-tolyl)phosphine)gold(I) has also been a focus of recent research. Studies have assessed its biodegradability and toxicity profile to ensure that its applications do not pose significant risks to ecosystems. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and energy consumption.

The future prospects for Chloro[tri(o-tolyl)phosphine)gold(I) are promising, with ongoing research aimed at expanding its applications across various scientific disciplines. Advances in computational chemistry and molecular modeling are expected to provide deeper insights into its reactivity and function. Additionally, interdisciplinary collaborations between chemists, materials scientists, and biologists will likely lead to innovative uses for this versatile compound.